Cas no 1039415-48-9 (1-ethylpiperidine-4-carbaldehyde)

• Product Name: 1-ethylpiperidine-4-carbaldehyde
• CAS No: 1039415-48-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD11506195
• CID: 2603942
• PubChem ID: 20613249
• Update Time: 2025-06-26

1-ethylpiperidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-piperidine-4-carbaldehyde
• 1-ethylpiperidine-4-carbaldehyde
• AKOS006146883
• CS-0216287
• SCHEMBL3956130
• G69677
• DS-016134
• EN300-383865
• 1039415-48-9
• 838-748-2
• PRB41548
• MFCD11506195
• SB30329

• MDL： MFCD11506195
• Inchi： 1S/C8H15NO/c1-2-9-5-3-8(7-10)4-6-9/h7-8H,2-6H2,1H3
• InChI Key： CJWYRHTUDJMLSU-UHFFFAOYSA-N
• SMILES： O=CC1CCN(CC)CC1

Computed Properties

• Exact Mass: 141.115364102Da
• Monoisotopic Mass: 141.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-ethylpiperidine-4-carbaldehyde

Comprehensive Overview of 1-Ethylpiperidine-4-carbaldehyde (CAS No. 1039415-48-9): Properties, Applications, and Industry Insights

1-Ethylpiperidine-4-carbaldehyde (CAS No. 1039415-48-9) is a versatile organic compound belonging to the class of piperidine derivatives. This aldehyde-functionalized heterocyclic molecule has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and reactivity. The compound's molecular formula is C₈H₁₅NO, with a molecular weight of 141.21 g/mol. Its ethyl-substituted piperidine core makes it particularly valuable for drug discovery and medicinal chemistry applications.

Recent trends in AI-driven drug discovery have highlighted the importance of piperidine-based building blocks like 1-Ethylpiperidine-4-carbaldehyde. Researchers frequently search for "piperidine derivatives in drug design" or "heterocyclic aldehydes synthesis," reflecting the compound's relevance in modern pharmaceutical development. The presence of both amine and aldehyde functional groups in its structure allows for diverse chemical transformations, making it a valuable intermediate in organic synthesis.

The physical properties of 1-Ethylpiperidine-4-carbaldehyde include a characteristic aldehyde odor and moderate solubility in common organic solvents. Its boiling point and melting point data are crucial for researchers investigating "piperidine compound characterization" or "aldehyde stability in synthesis." The compound's reactivity profile enables its use in various name reactions, particularly those involving nucleophilic addition to the carbonyl group.

In the context of green chemistry initiatives, there's growing interest in sustainable methods for producing 1-Ethylpiperidine-4-carbaldehyde. Search queries like "eco-friendly synthesis of piperidine aldehydes" reflect this trend. The compound serves as a precursor for numerous biologically active molecules, with applications ranging from CNS drug development to antimicrobial agents. Its structural similarity to natural alkaloids makes it particularly valuable for natural product-inspired drug discovery.

Quality control of 1-Ethylpiperidine-4-carbaldehyde typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Researchers often search for "analytical methods for aldehyde purity" or "characterization of nitrogen-containing aldehydes," emphasizing the need for precise quantification of this compound in various matrices. The storage stability and handling precautions for this material are also frequent topics of inquiry in professional forums.

The commercial availability of 1-Ethylpiperidine-4-carbaldehyde has increased significantly in recent years, driven by demand from contract research organizations and pharmaceutical companies. Suppliers often highlight its use as a key intermediate in the synthesis of more complex nitrogen heterocycles. Market analysis reveals growing interest in "custom synthesis of piperidine derivatives" and "bulk aldehyde suppliers," indicating expanding applications across multiple industries.

From a regulatory perspective, 1-Ethylpiperidine-4-carbaldehyde is generally regarded as a research chemical with specific handling requirements. Safety data sheets emphasize proper ventilation and personal protective equipment when working with this compound. The scientific community continues to explore its potential through studies on "structure-activity relationships of piperidine aldehydes" and "novel synthetic applications."

Future research directions for 1-Ethylpiperidine-4-carbaldehyde may include investigations into its catalytic applications or potential as a ligand precursor in coordination chemistry. The compound's versatility ensures its continued importance in academic and industrial laboratories worldwide, particularly in fields exploring "new synthetic methodologies" and "drug-like molecular scaffolds." As synthetic chemistry evolves, this piperidine derivative will likely maintain its status as a valuable tool for chemical innovation.